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Compound of Interest

Octadecanoic acid, 10-oxo-, ethyl
Compound Name:

ester
CAS No.: 18490-59-0
Cat. No.: B3111688

Get Quote

\ J

Document Control:

Subject: Chemical Disposal & Waste Management

Target Compound: Octadecanoic acid, 10-oxo-, ethyl ester (Ethyl 10-oxostearate)[1]

CAS Number: 18490-59-0[1][2][3][4][5]

Audience: Laboratory Personnel, EHS Officers, Drug Development Scientists[1]

Chemical Identity & Hazard Profile[6][7][8][9][10]

Before initiating disposal, it is critical to understand the physicochemical nature of the material
to select the correct waste stream. Octadecanoic acid, 10-oxo-, ethyl ester is a long-chain
fatty acid ester functionalized with a ketone group at the C10 position.[1]

Physicochemical Properties Table[11]
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Property Value Operational Implication

Use for waste manifesting and

CAS Number 18490-59-0 , _
inventory tracking.[1]
High carbon content makes
Molecular Formula C20H3803 incineration the preferred
disposal method.
Melting point is close to
) ) i o ambient (approx. 30-40°C).
Physical State Waxy Solid / Viscous Liquid o )
May solidify in drains; NEVER
pour down the sink.
B Insoluble in water; Soluble in Must be segregated into
Solubility i .
organics organic waste streams.

_ Classified as "Combustible”
) >110°C (Estimated based on
Flash Point rather than "Flammable"
Ethyl Stearate) ) )
unless in solution.

) ) Keep away from nitric acid,
o Stable; Incompatible with ) )
Reactivity o perchlorates, and peroxides in
strong oxidizers
waste storage.

Hazard Assessment (GHS Classification)

While often considered low-toxicity, the 10-oxo functionality introduces polarity that warrants
handling as a Category 2 Skin/Eye Irritant.[1]

o Signal Word: WARNING
e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[6]

o Ecological Note: Fatty acid esters can coat aquatic surfaces, depleting oxygen. H413: May
cause long-lasting harmful effects to aquatic life.[1]

Pre-Disposal Handling & Segregation[10]
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Effective disposal begins at the bench. Improper segregation is the leading cause of waste
rejection by disposal vendors.

Segregation Logic
o Do NOT mix with: Aqueous waste, heavy metals, or strong oxidizers.[7]

o Compatible with: Non-halogenated organic solvents (Ethanol, Methanol, Ethyl Acetate,
Hexane).

Container Selection

o Material: High-Density Polyethylene (HDPE) or Glass.[1] Avoid low-grade plastics that may
leach plasticizers.[1]

o Labeling: All containers must be labeled "NON-HALOGENATED ORGANIC WASTE" with the
specific constituent "Ethyl 10-oxostearate” clearly listed.[1]

Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid/Neat Substance

Scenario: You have expired or excess pure material (waxy solid or oil).
e Collection:

o Do not dissolve the solid in solvent just for disposal (this increases waste volume and
cost).

o Scrape the material directly into a wide-mouth HDPE waste jar dedicated to Solid
Hazardous Waste.[1]

e Labeling:
o Mark the container as "Solid Debris/Chemical Waste."
o List "Octadecanoic acid, 10-oxo-, ethyl ester" as the primary constituent (>95%).[1][3][5]

» Final Disposal:
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o Transfer to EHS/Facilities for High-Temperature Incineration. This ensures complete
oxidation of the long alkyl chain.

Protocol B: Disposal of Solutions (Reaction
Mixtures/HPLC Waste)

Scenario: The compound is dissolved in a solvent (e.g., Ethanol, DMSO, Dichloromethane).
» Solvent Identification:

o If Non-Halogenated (e.g., Ethanol, Hexane): Pour into the "Non-Halogenated Organic”
waste carboy.

o If Halogenated (e.g., DCM, Chloroform): Pour into the "Halogenated Organic" waste
carboy.

e Concentration Check:

o If the concentration is >10%, note this on the waste tag, as high lipid content can alter the
BTU value for fuel blending.

e Precipitation Risk:

o If mixed with agueous buffers (e.g., HPLC waste), the ester may precipitate. Ensure the
waste container is agitated or contains sufficient organic solvent to maintain a single
phase.

Protocol C: Empty Containers & Trace Residues

Scenario: Vials or bottles with residual film.
e Triple Rinse:
o Rinse the container three times with a small volume of ethanol or acetone.
o Crucial: Pour the rinsate into the Liquid Organic Waste container (Protocol B).

» Defacing:
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o Cross out the original label. Mark as "Empty."
e Disposal:
o Glass vials: Place in "Glass Disposal Box" (sharps/broken glass).

o Plastic bottles: Recycle or trash, depending on institutional policy for triple-rinsed
containers.[1]

Visual Decision Logic (Disposal Workflow)

The following diagram illustrates the decision matrix for disposing of Octadecanoic acid, 10-
oxo-, ethyl ester based on its physical state and solvent context.
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Figure 1: Decision tree for the segregation and disposal of Octadecanoic acid, 10-oxo-, ethyl
ester waste streams.

Emergency Procedures (Spills)
In the event of a spill, the waxy nature of the substance creates a significant slip hazard.
o Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety goggles.
o Containment:
o Solid Spill: Do not sweep dry if dust is generated. Scoop up with a spatula.
o Liquid Spill (Melted/Solution): Surround with absorbent pads or vermiculite.
e Cleanup:

o Wipe the surface with ethanol or isopropanol. Water alone will be ineffective due to the
compound's hydrophobicity.

o Place all contaminated wipes and absorbents into the Solid Hazardous Waste container.

Regulatory Compliance

 RCRA (USA): This specific compound is not listed as a P- or U-listed waste.[1] However, if
dissolved in a flammable solvent (Flash point <60°C), the mixture is a D001 Ignitable Waste.

 REACH (EU): Ensure compliance with local Safety Data Sheet (SDS) requirements
regarding aquatic toxicity (H413).

e Sewer Ban: Strictly prohibited from drain disposal. The fatty acid chain can congeal in
plumbing and interfere with water treatment biological oxygen demand (BOD) levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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